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Compound of Interest

Compound Name: Spastazoline

Cat. No.: B610933 Get Quote

Essential Safety and Handling Guide for
Spastazoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Spastazoline, a potent and selective, cell-permeable inhibitor of the AAA+ (ATPases

Associated with diverse cellular Activities) protein spastin.[1][2][3] Given that Spastazoline is

intended for research use only, adherence to strict laboratory safety protocols is essential to

mitigate potential risks.[1][3]

Chemical and Physical Properties
A summary of the known chemical and physical properties of Spastazoline is provided below.

This information is critical for understanding its behavior and for conducting a thorough risk

assessment before use.
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Property Value Source

Molecular Formula C20H30N8 PubChem[4]

Molecular Weight 382.5 g/mol PubChem[4]

CAS Number 2351882-11-4 Selleck Chemicals[2]

IC50 99 nM for human spastin
AbMole BioScience, Selleck

Chemicals[1][2]

Solubility
DMSO: 76 mg/mL (198.68

mM)
Selleck Chemicals[2]

Ethanol: 20 mg/mL Selleck Chemicals[2]

Water: Insoluble Selleck Chemicals[2]

Appearance Solid
(Inferred from handling

information)

Known Hazards

As a potent biological inhibitor,

it should be handled with care

to avoid unintended biological

effects. Specific toxicity data is

not readily available.

(General chemical safety

principles)

Personal Protective Equipment (PPE) and Handling
Procedures
Due to the potent biological activity of Spastazoline and the lack of comprehensive safety

data, it is prudent to treat it as a hazardous compound. The following PPE and handling

procedures are based on best practices for handling potent research chemicals and hazardous

drugs.

Required Personal Protective Equipment
Gloves: Wear two pairs of powder-free nitrile gloves.[5][6] The inner glove should be tucked

under the cuff of the lab coat, and the outer glove should go over the cuff. Change the outer

gloves immediately if contaminated and every 30-60 minutes during prolonged handling.[6]
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Eye Protection: Chemical safety goggles with side shields are mandatory to protect against

splashes.[7] A face shield should be worn over the goggles when there is a significant risk of

splashing.[7][8]

Body Protection: A long-sleeved, disposable gown made of a low-permeability fabric with a

solid front and tight-fitting cuffs is required.[5]

Respiratory Protection: Work with Spastazoline should be conducted in a certified chemical

fume hood or a biological safety cabinet to prevent inhalation of aerosols or dust. If there is a

risk of aerosolization outside of a ventilated enclosure, a NIOSH-approved respirator (e.g.,

N95 or higher) should be worn.[6][8]

Standard Operating Procedure for Handling
Spastazoline
1. Preparation and Pre-Handling:

Designate a specific area for handling Spastazoline.
Ensure a chemical spill kit and an eyewash station are readily accessible.
Review the Safety Data Sheet (SDS) for any solvents used to dissolve Spastazoline (e.g.,
DMSO). While a specific SDS for Spastazoline is not widely available, general chemical
safety principles should be strictly followed.
Assemble all necessary materials and equipment before handling the compound.
Don the required PPE as described above.

2. Handling and Experimentation:

All handling of solid Spastazoline and preparation of solutions must be performed in a
certified chemical fume hood or other appropriate ventilated enclosure.
Avoid creating dust when handling the solid form.
Use dedicated equipment (spatulas, weigh boats, etc.) for handling Spastazoline.
When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Clearly label all containers with the compound name, concentration, solvent, and hazard
warnings.

3. Post-Handling and Decontamination:
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Decontaminate all surfaces and equipment that may have come into contact with
Spastazoline. A 10% bleach solution followed by a water rinse can be effective for
decontamination.[9]
Carefully remove and dispose of the outer pair of gloves immediately after handling is
complete.
Remove the remaining PPE in the following order: gown, eye protection, inner gloves.
Wash hands thoroughly with soap and water after removing all PPE.[5]

Disposal Plan
All waste generated from the handling of Spastazoline must be treated as hazardous chemical

waste.

Solid Waste:

All disposable items contaminated with Spastazoline, including gloves, gowns, weigh

boats, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste

container.

Do not place sharp objects in biohazard bags.[9]

Liquid Waste:

Aqueous solutions containing Spastazoline should be collected in a designated

hazardous waste container.

Solutions of Spastazoline in organic solvents (e.g., DMSO) should be collected in a

separate, appropriately labeled hazardous waste container for organic waste.

Disposal:

All hazardous waste must be disposed of through your institution's environmental health

and safety office, following all local, state, and federal regulations.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[10]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for hazardous waste disposal. For larger spills,

evacuate the area and contact your institution's emergency response team.

Workflow for Safe Handling of Spastazoline
Caption: Workflow for the safe handling and disposal of Spastazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Spastazoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610933#personal-protective-equipment-for-handling-
spastazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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